![molecular formula C21H21N3O2 B213750 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide](/img/structure/B213750.png)
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide
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Overview
Description
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide, also known as EMPA, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes, including topoisomerase IIα and β, which are involved in DNA replication and cell division. This compound also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of certain enzymes involved in DNA replication and cell division. This compound has also been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized using various methods. This compound has also been shown to have low cytotoxicity, making it a suitable compound for use in cell culture experiments. However, this compound has some limitations, including its poor solubility in water and its limited bioavailability.
Future Directions
There are several future directions for the study of 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide. One direction is to further investigate its mechanism of action and its potential use as a therapeutic agent in the treatment of cancer and neurodegenerative diseases. Another direction is to develop more efficient synthesis methods for this compound and to improve its solubility and bioavailability. Additionally, further studies are needed to investigate the potential side effects of this compound and to determine its safety for use in humans.
Synthesis Methods
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide can be synthesized using various methods, including the reaction of 4-bromoacetophenone with 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde, followed by the reaction of the resulting compound with 4-phenoxybenzoyl chloride. Another method involves the reaction of 4-bromoacetophenone with 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde, followed by the reaction of the resulting compound with 4-phenoxyphenylboronic acid in the presence of a palladium catalyst.
Scientific Research Applications
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-(4-phenoxyphenyl)acrylamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use as a therapeutic agent in the treatment of Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C21H21N3O2 |
---|---|
Molecular Weight |
347.4 g/mol |
IUPAC Name |
(E)-3-(1-ethyl-5-methylpyrazol-4-yl)-N-(4-phenoxyphenyl)prop-2-enamide |
InChI |
InChI=1S/C21H21N3O2/c1-3-24-16(2)17(15-22-24)9-14-21(25)23-18-10-12-20(13-11-18)26-19-7-5-4-6-8-19/h4-15H,3H2,1-2H3,(H,23,25)/b14-9+ |
InChI Key |
SFXZZXUCLVRQQA-NTEUORMPSA-N |
Isomeric SMILES |
CCN1C(=C(C=N1)/C=C/C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C |
SMILES |
CCN1C(=C(C=N1)C=CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C |
Canonical SMILES |
CCN1C(=C(C=N1)C=CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C |
Origin of Product |
United States |
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